Cas no 1261855-25-7 (6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile)

• Product Name: 6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile
• CAS No: 1261855-25-7
• MF: C₁₅H₇F₆N
• MW: 315.213204622269
• CID: 4992622
• Update Time: 2025-05-21

6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile

• Inchi： 1S/C15H7F6N/c16-14(17,18)11-6-2-1-5-10(11)13-9(8-22)4-3-7-12(13)15(19,20)21/h1-7H
• InChI Key： BBSAVAWJOBZLIO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C#N)C=1C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 432
• XLogP3: 5
• Topological Polar Surface Area: 23.8

Additional information on 6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile

6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile: A Comprehensive Overview

6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile (CAS No. 1261855-25-7) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of two trifluoromethyl groups at the 6 and 2' positions, along with a cyano group at the 2 position of the first phenyl ring, imparts distinctive electronic and structural properties to the molecule.

The biphenyl system in 6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile serves as a versatile scaffold for various chemical modifications. The trifluoromethyl groups are known for their strong electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes the compound highly suitable for applications in electron-deficient systems, such as in the development of advanced materials for electronics and optoelectronics. Recent studies have highlighted its potential as a building block for constructing functional materials with tailored electronic properties.

One of the most notable aspects of 6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile is its role in modern drug discovery. The cyano group at the 2 position introduces additional functionality, enabling the molecule to participate in various biochemical interactions. Researchers have explored its potential as a lead compound in the development of novel therapeutics targeting specific biological pathways. For instance, studies have shown that this compound exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases.

From a synthetic perspective, 6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile is typically synthesized through a combination of nucleophilic aromatic substitution and coupling reactions. The synthesis process involves precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of its production, making it more accessible for large-scale applications.

The physical properties of 6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile are also worth mentioning. It has a high melting point due to its rigid biphenyl structure and strong intermolecular forces. This property makes it suitable for applications requiring thermal stability, such as in high-performance polymers and composites. Additionally, its solubility characteristics make it an ideal candidate for use in organic electronics and light-emitting diodes (LEDs), where precise control over material properties is crucial.

In terms of environmental impact, 6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile has been studied for its biodegradation potential. Research indicates that under specific environmental conditions, the compound undergoes gradual degradation without posing significant risks to ecosystems. This aligns with growing industry trends toward sustainable chemistry and green manufacturing practices.

Looking ahead, 6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of electronic properties, structural versatility, and functional groups positions it as a valuable tool for scientists seeking to develop innovative solutions across multiple disciplines.